(7-Benzyloxyindol-1-yl)acetic acid
Overview
Description
“(7-Benzyloxyindol-1-yl)acetic acid” is a chemical compound with the molecular formula C17H15NO3 . It is used in the preparation of various derivatives for potential therapeutic applications .
Molecular Structure Analysis
The molecular structure of “(7-Benzyloxyindol-1-yl)acetic acid” consists of a benzyl group attached to the 7-position of an indole ring, which is further linked to an acetic acid moiety . The detailed structural analysis of this compound is not available in the search results.
Physical And Chemical Properties Analysis
The physical and chemical properties of “(7-Benzyloxyindol-1-yl)acetic acid” such as its melting point, boiling point, density, and molecular weight can be found in various chemical databases .
Scientific Research Applications
Synthesis and Characterization
Synthesis of Bioactive Derivatives : The compound (7-Benzyloxyindol-1-yl)acetic acid, related to indole derivatives, is instrumental in synthesizing various bioactive molecules. For instance, the synthesis of 7-hydroxy-2-oxoindolin-3-ylacetic acid derivatives showcases a method where related compounds serve as intermediates for studying indol-3-ylacetic acid catabolism, highlighting the chemical versatility of such compounds for generating bioactive analogs (Lewer, 1987).
Pharmacological Potential : Derivatives of benzoxazolinones, similar in structural motif to (7-Benzyloxyindol-1-yl)acetic acid, have been synthesized and evaluated for their potential analgesic, anti-inflammatory, and antimicrobial activities. This research underscores the pharmacological potential of compounds structurally related to (7-Benzyloxyindol-1-yl)acetic acid, suggesting areas for further investigation into their therapeutic uses (Salgın-Gökşen et al., 2007).
Medicinal Chemistry
- Aldose Reductase Inhibitors : Compounds bearing a similarity to (7-Benzyloxyindol-1-yl)acetic acid have been investigated for their inhibitory activity against aldose reductase, an enzyme implicated in diabetic complications. For example, oxadiazole and oxazol derivatives have shown potent inhibitory activity, highlighting the medicinal chemistry applications of such molecules in developing treatments for conditions like cataracts in diabetes (La Motta et al., 2008).
Catalysis and Synthetic Applications
- Enzyme-Catalyzed Synthesis : The enzyme penicillin amidase has been used to catalyze the synthesis of cephem derivatives using benzoxazolone derivatives, which share functional group similarities with (7-Benzyloxyindol-1-yl)acetic acid. This highlights the role of such compounds in enzyme-catalyzed reactions, potentially offering a pathway to synthesize novel biologically active compounds (Stambolieva et al., 1992).
Safety and Hazards
properties
IUPAC Name |
2-(7-phenylmethoxyindol-1-yl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c19-16(20)11-18-10-9-14-7-4-8-15(17(14)18)21-12-13-5-2-1-3-6-13/h1-10H,11-12H2,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEWSRYKKBMUZIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC3=C2N(C=C3)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20661733 | |
Record name | [7-(Benzyloxy)-1H-indol-1-yl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20661733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(7-Benzyloxyindol-1-yl)acetic acid | |
CAS RN |
914349-77-2 | |
Record name | [7-(Benzyloxy)-1H-indol-1-yl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20661733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.